Cas no 1261745-12-3 (4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261745-12-3
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4790266
• Update Time: 2025-11-07

4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O/c15-12-7-8(21-13(16)17)5-6-10(12)9-3-1-2-4-11(9)14(18,19)20/h1-7,13H
• InChI Key： QHBDFIOTTCKPSC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1C(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl (CAS: 1261745-12-3)

In recent years, 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl (CAS: 1261745-12-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated biphenyl structure, has shown promise in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and drug candidates. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl derivatives. The research team employed a modular synthetic approach, leveraging palladium-catalyzed cross-coupling reactions to introduce diverse functional groups. The resulting compounds were screened for their inhibitory activity against a panel of kinases implicated in inflammatory and oncogenic pathways. Notably, several derivatives exhibited nanomolar potency against key targets, with favorable pharmacokinetic profiles in preclinical models.

Another significant development was reported in a Nature Communications article (2024), where 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl was investigated as a core structure for designing selective modulators of G-protein-coupled receptors (GPCRs). The study highlighted the compound's ability to confer subtype selectivity, a critical challenge in GPCR drug discovery. Structural insights from cryo-EM and molecular dynamics simulations revealed that the difluoromethoxy group plays a pivotal role in binding pocket interactions, offering a blueprint for rational drug design.

In addition to its therapeutic potential, 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl has also been explored in materials science. A 2024 ACS Applied Materials & Interfaces paper demonstrated its utility as a building block for organic semiconductors. The compound's electron-withdrawing properties and thermal stability were leveraged to develop high-performance organic field-effect transistors (OFETs), showcasing its versatility beyond biomedical applications.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production and further elucidating the compound's mechanism of action in complex biological systems. Ongoing research aims to address these gaps, with particular focus on structure-activity relationship (SAR) studies and in vivo efficacy evaluations. The collective findings underscore the multifaceted potential of 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl, positioning it as a key player in the next generation of chemical biology and pharmaceutical innovations.